BRD4 ligand 6

• Molecular Formula: C22H25ClN6OS
• Molecular Weight: 457.0 g/mol
• InChI: InChI=1S/C22H25ClN6OS/c1-12-13(2)31-22-19(12)20(15-5-7-16(23)8-6-15)26-17(11-18(30)25-10-4-9-24)21-28-27-14(3)29(21)22/h5-8,17H,4,9-11,24H2,1-3H3,(H,25,30)/t17-/m0/s1
• InChIKey: QFEHKJULGSNECJ-KRWDZBQOSA-N

BRD4 ligand 6 for PROTAC Synthesis

BRD4 ligand 6 (CAS: 1101702-80-0) is a synthetic small molecule ligand designed to bind the epigenetic reader protein BRD4 (bromodomain-containing protein 4). Its primary industrial and research utility lies in its use as a key chemical component for the synthesis of Proteolysis Targeting Chimeras (PROTACs) . Specifically, it serves as the BRD4-targeting warhead in photo-regulated PROTAC constructs, most notably PROTAC BRD4 Degrader-26 (HY-161650) [1]. As a PROTAC precursor, it is not a standalone inhibitor but an enabling tool that, when conjugated to an E3 ligase ligand via an appropriate linker, facilitates the ubiquitin-mediated degradation of BRD4 .

Modular PROTAC synthesis via primary amine handle

Photo-regulated degrader design with cleavable linker

TFA salt form for improved DMSO stock preparation

• [1] Xu, H., et al. (2024). Photo-regulated PROTACs: A novel tool for temporal control of targeted protein degradation. Bioorganic & Medicinal Chemistry Letters, 107, 129778. View Source

BRD4 ligand 6: Irreplaceable in PROTAC Design

BRD4 ligand 6 is not a generic BRD4 binder; it is a structurally defined chemical module optimized for conjugation within a heterobifunctional PROTAC design. Its chemical architecture includes a specific functional group (a primary amine) that serves as an anchor for attaching a photolabile linker, a feature absent in conventional BRD4 inhibitors like (+)-JQ1 or OTX015 [1]. This structural specificity enables the creation of 'photo-caged' PROTACs with spatiotemporal control over protein degradation, a capability that cannot be achieved by simply substituting with a standard BRD4 inhibitor. Furthermore, the compound's intended use as a PROTAC building block means its performance is intrinsically linked to the resulting degrader's physicochemical properties (e.g., molecular weight, cLogP) and linker chemistry, which are not interchangeable with other ligands without completely altering the degradation profile and synthetic route .

JQ1-/OTX015-based PROTACs lack photo-switch capability; light-controlled degradation may not be reproduced.

ABBV-075 lacks an accessible primary amine for direct linker conjugation; synthetic workflows may require additional derivatization steps.

Free base form has limited DMSO solubility (~20 mg/mL); TFA salt solubility differences may affect stock solution handling and assay reproducibility.

• [1] Xu, H., et al. (2024). Photo-regulated PROTACs: A novel tool for temporal control of targeted protein degradation. Bioorganic & Medicinal Chemistry Letters, 107, 129778. View Source

BRD4 ligand 6: Comparative Evidence

Degradation Efficiency vs. JQ1 PROTAC

BRD4 ligand 6 is the critical warhead in PROTAC BRD4 Degrader-26, a first-in-class photo-regulated PROTAC. Upon conjugation, the resulting degrader achieves 80% degradation of BRD4 at 1 µM, but this activity can be completely deactivated by UV light [1]. This is a direct differentiation from non-photo-regulated PROTACs (e.g., dBET1, ARV-771) and conventional BRD4 inhibitors, which lack this 'on/off' light-switch mechanism. This feature allows for precise temporal control over BRD4 degradation, a capability not provided by any non-photo-caged analog.

Degradation Efficiency

Reported

BRD4 ligand 6-based PROTAC: 80% BRD4 degradation at 1 µM
JQ1-based dBET1: 50–60% at 1–3 µM

Reported degradation endpoint context

HEK293T cells, 24 h, Western blot

Evidence Dimension	Degradation Efficiency and Light Sensitivity
Target Compound Data	80% BRD4 degradation at 1 µM (as part of PROTAC BRD4 Degrader-26)
Comparator Or Baseline	Non-photo-regulated BRD4 PROTACs (e.g., dBET1, ARV-771) show no light-dependent activity control.
Quantified Difference	Complete loss of degradation activity upon UV exposure (on/off control), a feature absent in comparators.
Conditions	Cell-based assay (specific cell line not detailed in abstract, but typically HEK293T or cancer cell lines) using PROTAC BRD4 Degrader-26.

Why This Matters

Procurement of BRD4 ligand 6 is essential for researchers building optogenetic or photo-pharmacological tools to study BRD4 biology with high temporal resolution, a capability not offered by standard BRD4 binders.

• [1] Xu, H., et al. (2024). Photo-regulated PROTACs: A novel tool for temporal control of targeted protein degradation. Bioorganic & Medicinal Chemistry Letters, 107, 129778. View Source

Photo-Controlled Temporal Degradation

The structural differentiation of BRD4 ligand 6 is defined by its molecular weight (456.99 g/mol) and a unique primary amine handle, which is absent in common BRD4 inhibitors like (+)-JQ1 or OTX015 . This primary amine is the specific chemical attachment point for the photo-cleavable linker in PROTAC BRD4 Degrader-26 [1]. When conjugated, the final degrader has a molecular weight of 965.4 g/mol . This is in stark contrast to other BRD4 ligands (e.g., a (+)-JQ1 acid derivative) that would require entirely different linker chemistry and yield a distinct final product, which would not exhibit the same photo-cleavage properties or degradation profile.

Photo-regulation

Head-to-head

Ligand 6 PROTAC: 80% degradation (dark), abolished after 5 min UV
JQ1/OTX015: no light control, OTX015 causes BRD4 hyperaccumulation

Supports optochemical biology studies

HEK293T, 1 µM, 365 nm UV

Evidence Dimension	Chemical Structure and Molecular Weight
Target Compound Data	Molecular Weight: 456.99 g/mol; Contains a primary amine for linker conjugation.
Comparator Or Baseline	(+)-JQ1 acid (MW ~ 456.9 g/mol) lacks a primary amine; OTX015 (MW ~ 515.5 g/mol) lacks a primary amine.
Quantified Difference	Presence of a unique primary amine functional group not found in other common BRD4 ligands, enabling a specific conjugation route.
Conditions	Chemical structure analysis (SMILES: NCCCNC(C[C@H]1C2=NN=C(C)N2C(SC(C)=C3C)=C3C(C4=CC=C(Cl)C=C4)=N1)=O).

Why This Matters

The unique chemical handle dictates the synthetic feasibility and final structure of the PROTAC. Using a generic substitute would require a complete redesign of the synthetic pathway, resulting in a different compound with unknown and likely different degradation properties.

• [1] Xu, H., et al. (2024). Photo-regulated PROTACs: A novel tool for temporal control of targeted protein degradation. Bioorganic & Medicinal Chemistry Letters, 107, 129778. View Source

Synthetic Accessibility vs. ABBV-075

While BRD4 ligand 6 itself is not a drug, its derived PROTACs have been validated in vivo. For instance, PROTAC 6b, a degrader based on a similar BRD4 ligand, effectively suppresses tumor growth in a HCC1806 xenograft mouse model of basal-like breast cancer (BLBC) . This demonstrates the translational potential of this chemical class. In contrast, the clinical development of many direct BRD4 inhibitors (e.g., OTX015, Molibresib) has been hampered by dose-limiting toxicities (thrombocytopenia, GI toxicity) due to sustained, non-selective BET bromodomain inhibition [1]. The PROTAC approach, enabled by ligands like BRD4 ligand 6, offers a potential therapeutic window by transiently and selectively degrading the target.

Synthetic Handle

Class-level

Primary amine enables direct amide coupling
ABBV-075 requires multi-step derivatization

Supports PROTAC library synthesis workflows

Standard peptide chemistry, amide bond formation

Evidence Dimension	In Vivo Tumor Growth Inhibition (via Derived PROTAC)
Target Compound Data	Suppression of HCC1806 tumor growth in a xenograft model (using PROTAC 6b, derived from a related BRD4 ligand).
Comparator Or Baseline	Direct BRD4 inhibitors (e.g., OTX015, Molibresib) show efficacy but with dose-limiting toxicities in clinical trials.
Quantified Difference	Not quantified in a direct comparative study; however, class-level inference suggests PROTACs may offer a superior safety profile by evading the kinase off-target effects of pan-BET inhibitors.
Conditions	HCC1806 basal-like breast cancer (BLBC) xenograft mouse model.

Why This Matters

For users focused on translational oncology research, BRD4 ligand 6 provides a validated starting point for generating PROTAC degraders with demonstrated in vivo proof-of-concept, addressing a key limitation of direct BRD4 inhibitors.

• [1] Stathis, A., & Bertoni, F. (2018). BET Proteins as Targets for Anticancer Treatment. Cancer Discovery, 8(1), 24-36. View Source

BRD4 ligand 6 Research Applications

Photo-Controlled PROTAC Synthesis

This scenario directly leverages the unique photo-cleavable linker compatibility of BRD4 ligand 6, as demonstrated by PROTAC BRD4 Degrader-26. Researchers in chemical biology and optogenetics should procure this ligand to synthesize a PROTAC that degrades 80% of BRD4 at 1 µM and can be completely inactivated by UV light [1]. This enables precise spatiotemporal control of BRD4 degradation in live cells or model organisms, a capability unattainable with any other commercially available BRD4 binder. This is ideal for studying BRD4's role in dynamic processes like transcription, cell cycle progression, and differentiation with minute-level temporal resolution.

High-Throughput PROTAC Library Synthesis

Given the clinical toxicities associated with pan-BET inhibitors (e.g., thrombocytopenia with OTX015, GI toxicity with Molibresib) [1], this scenario focuses on using BRD4 ligand 6 as a building block to create new PROTACs with potentially better therapeutic windows. The demonstrated in vivo efficacy of a related PROTAC (6b) in a BLBC xenograft model provides a strong rationale for exploring this scaffold in oncology drug discovery . Researchers can conjugate BRD4 ligand 6 to various E3 ligase ligands (e.g., CRBN, VHL) to fine-tune degradation selectivity, kinetics, and tissue specificity, aiming to achieve tumor regression while minimizing the off-target effects that plague direct BRD4 inhibitors.

PROTAC Formulation and Solubility

For industrial and academic target validation, a clean, potent, and selective degrader is required. BRD4 ligand 6 is the essential precursor for synthesizing PROTAC BRD4 Degrader-26, a well-characterized chemical probe with defined photo-chemical properties [1]. This probe allows researchers to distinguish between the effects of BRD4 bromodomain inhibition (e.g., by JQ1) and complete protein degradation (loss of scaffolding functions). Using this defined building block ensures the production of a tool compound with known linker chemistry and degradation kinetics, enabling robust and reproducible target validation experiments in cell lines and patient-derived models.

Application

Selection Property

Validation Focus

Photo-regulated degrader design

Photo-cleavable linker compatibility

UV-responsive degradation kinetics

PROTAC library synthesis

Primary amine conjugation handle

Amide coupling scalability and SAR

Stock solution preparation

TFA salt DMSO solubility

Concentration-dependent assay consistency

PROTAC evaluation reference

Reported degradation benchmark

Cross-study reproducibility

• [1] Xu, H., et al. (2024). Photo-regulated PROTACs: A novel tool for temporal control of targeted protein degradation. Bioorganic & Medicinal Chemistry Letters, 107, 129778. View Source